Cas no 59044-48-3 (1H-1,4-Diazepine, 1-(2-chloroethyl)hexahydro-4-propyl-)

• Product Name: 1H-1,4-Diazepine, 1-(2-chloroethyl)hexahydro-4-propyl-
• CAS No: 59044-48-3
• MF: C₁₀H₂₁ClN₂
• MW: 204.740141630173
• CID: 340044
• PubChem ID: 63387528
• Update Time: 2025-04-19

1H-1,4-Diazepine, 1-(2-chloroethyl)hexahydro-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 1-(2-chloroethyl)hexahydro-4-propyl-
• 1-(2-chloroethyl)-4-propyl-1,4-diazepane
• DTXSID20734572
• 59044-48-3
• AKOS012694029

• Inchi： 1S/C10H21ClN2/c1-2-5-12-6-3-7-13(8-4-11)10-9-12/h2-10H2,1H3
• InChI Key： VPRWOJLAAMLANC-UHFFFAOYSA-N
• SMILES： ClCCN1CCCN(CCC)CC1

Computed Properties

• Exact Mass: 204.13953
• Monoisotopic Mass: 204.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48